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Introduction

mG2NO001 is a potent and selective negative allosteric modulator (NAM) of the metabotropic
glutamate receptor 2 (mGIuR2).[1][2][3] As a member of the Group Il metabotropic glutamate
receptors, mGIuR2 is a G-protein coupled receptor (GPCR) that plays a crucial role in
regulating synaptic transmission and neuronal excitability.[4][5] Its activation by the
endogenous ligand glutamate leads to the inhibition of adenylyl cyclase and a subsequent
decrease in intracellular cyclic AMP (CAMP) levels.[3][6] MGIuR2 is a promising therapeutic
target for several neuropsychiatric disorders.[3][7] These application notes provide detailed
protocols for utilizing mG2NO001 in in-vitro cell-based assays to characterize its
pharmacological activity and investigate its effects on cellular signaling pathways.

Data Presentation

The following table summarizes the key in-vitro pharmacological data for mG2N0O1.
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Parameter Value Cell Line Assay Type Reference

CHO cells
] cAMP GloSensor
IC50 93 nM expressing [11[3]
Assay
human mGIuR2
CHO cells o
) ) Radioligand
Ki 63 nM expressing [1][2]

Binding Assay
human mGIuR2

Signaling Pathway

The diagram below illustrates the canonical signaling pathway of mGIuR2 and the mechanism
of action for mG2N001. As a negative allosteric modulator, mG2N001 binds to a site on the
MGIuR2 receptor that is distinct from the glutamate binding site. This binding event reduces the
efficacy of glutamate-mediated signaling, leading to an increase in adenylyl cyclase activity and
consequently, a rise in intracellular cAMP levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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